N-(4-bromophenyl)-N'-[2-(2-fluorophenyl)ethyl]ethanediamide

• IUPAC Name: N'-(4-bromophenyl)-N-[2-(2-fluorophenyl)ethyl]oxamide
• InChI: InChI=1S/C16H14BrFN2O2/c17-12-5-7-13(8-6-12)20-16(22)15(21)19-10-9-11-3-1-2-4-14(11)18/h1-8H,9-10H2,(H,19,21)(H,20,22)
• InChI Key: ARALLYUSORWHCW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCNC(=O)C(=O)NC2=CC=C(C=C2)Br)F
• Molecular Formula: C16H14BrFN2O2
• Molecular Weight: 365.20 g/mol

Description

N-(4-bromophenyl)-N'-[2-(2-fluorophenyl)ethyl]ethanediamide, commonly known as BFE, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. BFE belongs to the class of compounds known as selective androgen receptor modulators (SARMs), which have been shown to have anabolic effects on muscle tissue while minimizing the androgenic effects on other tissues.

Mechanism of Action

BFE works by selectively binding to androgen receptors in muscle tissue, leading to increased protein synthesis and muscle growth. Unlike anabolic steroids, which bind to androgen receptors in other tissues, such as the prostate, BFE has been shown to have minimal androgenic effects on these tissues.
Biochemical and Physiological Effects:
BFE has been shown to increase muscle mass and strength in animal models, as well as increase bone mineral density. It has also been shown to have minimal androgenic effects on other tissues, such as the prostate.

Advantages and Limitations for Lab Experiments

One advantage of using BFE in lab experiments is its selective binding to androgen receptors in muscle tissue, which allows for the study of muscle growth and protein synthesis without affecting other tissues. However, one limitation is that BFE has not yet been tested in human clinical trials, and its long-term effects on human health are not yet known.

Future Directions

Future research on BFE could focus on its potential as a treatment for muscle wasting and other conditions associated with muscle loss, such as sarcopenia. Additionally, further studies could investigate the long-term effects of BFE on human health and its potential use as a performance-enhancing drug. Finally, research could focus on developing more selective N-(4-bromophenyl)-N'-[2-(2-fluorophenyl)ethyl]ethanediamide with fewer androgenic side effects.

Synthesis Methods

BFE can be synthesized using a variety of methods, including the reaction of 4-bromobenzonitrile with 2-fluoroethylamine and subsequent reduction of the resulting imine with sodium borohydride. Other methods include the reaction of 4-bromobenzoic acid with 2-fluoroethylamine and subsequent coupling with ethylenediamine.

Scientific Research Applications

BFE has been the subject of numerous scientific studies, primarily focused on its potential use as a treatment for muscle wasting and other conditions associated with muscle loss. In one study, BFE was shown to increase muscle mass and strength in rats without affecting prostate weight, a common side effect of anabolic steroids. Other studies have shown that BFE may have potential as a treatment for osteoporosis, as it has been shown to increase bone mineral density in rats.